Cas no 113370-02-8 (1H-Indole-5,6-diol 5-acetate)
1H-Indole-5,6-diol 5-acetate structure
Product Name:1H-Indole-5,6-diol 5-acetate
CAS No:113370-02-8
MF:C10H9NO3
MW:191.183362722397
CID:1201108
PubChem ID:14529095
Update Time:2025-04-20
1H-Indole-5,6-diol 5-acetate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-5,6-diol 5-acetate
- 6-HYDROXY-1H-INDOL-5-YL ACETATE
- 113370-02-8
- DTXSID301308183
- SCHEMBL1702125
- 1H-Indole-5,6-diol, 5-acetate
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- Inchi: 1S/C10H9NO3/c1-6(12)14-10-4-7-2-3-11-8(7)5-9(10)13/h2-5,11,13H,1H3
- InChI Key: FSYSJTXGNHBKHU-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1C(=CC2=C(C=CN2)C=1)O
Computed Properties
- Exact Mass: 191.058243149g/mol
- Monoisotopic Mass: 191.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 62.3Ų
1H-Indole-5,6-diol 5-acetate Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
113370-02-8 (1H-Indole-5,6-diol 5-acetate) Related Products
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